Cas no 16165-68-7 (Diethyl 1-decylphosphonate)

• Product Name: Diethyl 1-decylphosphonate
• CAS No: 16165-68-7
• MF: C₁₄H₃₁O₃P
• MW: 278.367905855179
• MDL: MFCD00015593
• CID: 87656
• PubChem ID: 2773697
• Update Time: 2025-06-22

Diethyl 1-decylphosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 1-decylphosphonate
• 1-Decylphosphonic acid diethyl ester~Diethyl 1-decanephosphonate
• 1-diethoxyphosphoryldecane
• decyldiethoxyphosphino-1-one
• Decylphosphonic acid diethyl ester
• Decyl-phosphonsaeure-diaethylester
• diethyl decylphosphonate
• diethyl n-decylphosphonate
• n-decylphosphonic acid diethyl ester
• P-Decyl-Phosphonic Acid Diethyl Ester
• DTXSID70378647
• CS-0447608
• FT-0624815
• diethyl decanephosphonate
• Phosphonic acid, P-decyl-, diethyl ester
• Diethyl(1-decyl)phosphonate
• 16165-68-7
• Diethyl n-decanephosphonate
• MFCD00015593
• Phosphonic acid,p-decyl-,diethyl ester
• SCHEMBL503511
• decyl-phosphonic acid diethyl ester
• AKOS015839006
• DB-004027

• MDL： MFCD00015593
• Inchi： 1S/C14H31O3P/c1-4-7-8-9-10-11-12-13-14-18(15,16-5-2)17-6-3/h4-14H2,1-3H3
• InChI Key： HYQXIVAZQBYBAF-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCC)(=O)(OCC)OCC
• BRN： 1784261

Computed Properties

• Exact Mass: 278.20100
• Monoisotopic Mass: 278.20108184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.938
• Boiling Point: 128-130°C 0,2mm
• Flash Point: 128-130°C/0.2mm
• Refractive Index: 1.4390
• PSA: 45.34000
• LogP: 5.39320
• Solubility: Not determined

Diethyl 1-decylphosphonate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Diethyl 1-decylphosphonate

Professional Introduction to Diethyl 1-decylphosphonate (CAS No. 16165-68-7)

Diethyl 1-decylphosphonate, with the chemical formula C₁₄H₃₀O₄P, is a significant compound in the field of organophosphorus chemistry. This compound, identified by its CAS number 16165-68-7, has garnered attention due to its versatile applications in pharmaceuticals, agrochemicals, and material science. The unique structural properties of Diethyl 1-decylphosphonate make it a valuable intermediate in the synthesis of various functional materials and bioactive molecules.

The compound belongs to the class of phosphonates, which are characterized by the presence of a P-O-C linkage. This structural motif imparts specific reactivity and stability, making Diethyl 1-decylphosphonate a preferred choice in organic synthesis. Recent advancements in the field have highlighted its role in developing novel drug candidates and advanced polymers.

In pharmaceutical research, Diethyl 1-decylphosphonate has been explored for its potential as a precursor in the synthesis of bioactive compounds. Its long carbon chain and phosphonate group contribute to favorable pharmacokinetic properties, making it a promising candidate for drug development. Studies have demonstrated its utility in creating derivatives with enhanced binding affinity to biological targets, which is crucial for designing effective therapeutic agents.

The agrochemical sector has also benefited from the applications of Diethyl 1-decylphosphonate. Its incorporation into pesticide formulations has shown improved efficacy and environmental compatibility. The compound's ability to interact with biological systems at low concentrations makes it an attractive option for developing next-generation agrochemicals that are both effective and sustainable.

Material science has seen significant contributions from Diethyl 1-decylphosphonate due to its role in synthesizing advanced polymers and coatings. The phosphonate group enhances the thermal stability and mechanical strength of polymers, making them suitable for high-performance applications. Researchers have leveraged this compound to develop novel materials with applications in electronics, aerospace, and automotive industries.

The synthesis of Diethyl 1-decylphosphonate typically involves the reaction of 1-decanol with phosphorus trichloride or phosphorus pentachloride in the presence of a base catalyst. This reaction pathway is well-documented and optimized for high yields and purity. Recent improvements in synthetic methodologies have focused on greener approaches, minimizing waste and reducing energy consumption without compromising efficiency.

In conclusion, Diethyl 1-decylphosphonate (CAS No. 16165-68-7) is a multifaceted compound with broad applications across various industries. Its unique chemical properties make it indispensable in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new possibilities, the importance of this compound is expected to grow further, driving innovation and progress in multiple scientific domains.